Cas no 90920-49-3 (4-Nitro-1-[(4-nitrophenyl)methyl]-1H-pyrazole)

• Product Name: 4-Nitro-1-[(4-nitrophenyl)methyl]-1H-pyrazole
• CAS No: 90920-49-3
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• MDL: MFCD03165044
• CID: 4719440
• Update Time: 2023-08-16

4-Nitro-1-[(4-nitrophenyl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-[(4-nitrophenyl)methyl]-1H-pyrazole
• 4-Nitro-1-(4-nitrobenzyl)-1H-pyrazole
• [O-][N+](=O)C1=CN(CC2=CC=C(C=C2)[N+]([O-])=O)N=C1

• MDL： MFCD03165044
• Inchi： 1S/C10H8N4O4/c15-13(16)9-3-1-8(2-4-9)6-12-7-10(5-11-12)14(17)18/h1-5,7H,6H2
• InChI Key： BKXUMOCJRVECDC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 110